Cas no 1556846-22-0 (5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid)

• Product Name: 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid
• CAS No: 1556846-22-0
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• CID: 6793481
• PubChem ID: 84015796
• Update Time: 2025-06-12

5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1556846-22-0
• SCHEMBL22321509
• MFCD32660675
• 5-CHLOROTHIENO[2,3-C]PYRIDINE-2-CARBOXYLIC ACID
• AT10710
• 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid

• Inchi： 1S/C8H4ClNO2S/c9-7-2-4-1-5(8(11)12)13-6(4)3-10-7/h1-3H,(H,11,12)
• InChI Key： BERGGLSJQWBWQC-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C(=O)O)SC=2C=N1

Computed Properties

• Exact Mass: 212.9651272g/mol
• Monoisotopic Mass: 212.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid

Introduction to 5-Chlorothieno[2,3-C]pyridine-2-carboxylic Acid (CAS No. 1556846-22-0)

5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid, with the chemical identifier CAS No. 1556846-22-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural motif of this molecule combines a thiophene ring fused with a pyridine ring, further modified by a chloro substituent and a carboxylic acid group at the 2-position. Such structural features make it a promising scaffold for designing novel therapeutic agents.

The synthesis of 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group and the carboxylic acid functionality are critical steps that influence the compound's reactivity and biological properties. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and functional group interconversions, have been employed to achieve the desired molecular architecture efficiently.

Recent studies have highlighted the pharmacological potential of thienopyridine derivatives, particularly in the context of anticancer and anti-inflammatory applications. The presence of both the thiophene and pyridine rings in 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid suggests that it may interact with multiple biological targets, making it a versatile candidate for drug discovery. For instance, modifications at the 5-position chloro substituent and the 2-carboxylic acid group can be tailored to enhance binding affinity to specific enzymes or receptors involved in disease pathways.

In particular, the carboxylic acid moiety provides a site for further derivatization, allowing chemists to explore amide or ester linkages that could improve solubility or metabolic stability. This flexibility is crucial for developing prodrugs or conjugates that target specific tissues or cellular compartments. Additionally, the electron-withdrawing nature of the chloro group can modulate electronic properties, influencing interactions with biological molecules.

Computational studies have been instrumental in understanding the binding modes of thienopyridine derivatives to protein targets. Molecular docking simulations have revealed that compounds like 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid can engage with pockets in kinases and other enzymes relevant to cancer signaling pathways. These insights have guided medicinal chemists in optimizing lead structures through structure-based drug design approaches.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated, as they form the backbone of numerous FDA-approved drugs. Thienopyridines, in particular, have shown promise in treating neurological disorders, cardiovascular diseases, and infections. The unique electronic and steric properties of 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid make it an attractive building block for future drug candidates. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological profiles.

Preclinical investigations have begun to uncover the pharmacokinetic behavior of this compound. Studies in cell culture models indicate that derivatives of 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid exhibit inhibitory effects on key enzymes implicated in inflammation and tumor growth. These findings are paving the way for further preclinical trials to assess their efficacy and safety in vivo. The compound's stability under various conditions has also been evaluated to ensure its suitability for formulation into therapeutic agents.

The integration of artificial intelligence (AI) and machine learning (ML) has accelerated the discovery process for novel heterocyclic compounds like 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid. AI-driven virtual screening platforms can predict promising scaffolds based on known bioactivities, reducing the time required for hit identification. This technology has already been applied to thienopyridine derivatives, identifying new analogs with improved binding affinities and selectivity.

The environmental impact of synthetic processes has also been a focus area in recent years. Green chemistry principles have been adopted to develop more sustainable methods for producing complex molecules like 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid. Catalytic processes that minimize waste and energy consumption are being prioritized to align with global sustainability goals.

In conclusion, 5-Chlorothieno[2,3-C]pyridine-2-carboxylic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research efforts are aimed at harnessing its full potential through innovative synthetic strategies and computational modeling techniques. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly vital role in addressing unmet medical needs.